Cas no 897458-04-7 (2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methoxyphenyl)acetamide)

• Product name: 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 897458-04-7
• MF: C₂₀H₁₆ClN₃O₂S
• MW: 397.877942085266
• CID: 5480041

2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-chlorophenyl)-N-(2-methoxyphenyl)-
• 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C20H16ClN3O2S/c1-26-18-5-3-2-4-16(18)22-19(25)10-15-12-27-20-23-17(11-24(15)20)13-6-8-14(21)9-7-13/h2-9,11-12H,10H2,1H3,(H,22,25)
• InChI Key： ITKCNHGWVKXBBY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC=C2OC)=O)N2C=C(C3=CC=C(Cl)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-6-(4-chlorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(2-methoxyphenyl)acetamide

Introduction to 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide (CAS No. 897458-04-7)

2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide (CAS No. 897458-04-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, which include a 4-chlorophenyl substituent and a 2-methoxyphenyl acetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide is composed of a central imidazothiazole ring system, which is a common scaffold in many bioactive compounds. The presence of the 4-chlorophenyl group adds to the lipophilicity of the molecule, potentially enhancing its ability to cross biological membranes. The N-(2-methoxyphenyl)acetamide moiety further modulates the compound's pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide in several areas of biomedical research. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. The compound's high oral bioavailability and low toxicity make it an attractive option for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide has also been explored as a tool in basic research. Its ability to selectively inhibit specific enzymes makes it a valuable probe for investigating cellular signaling pathways and disease mechanisms. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the field of medicinal chemistry.

In conclusion, 2-6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(2-methoxyphenyl)acetamide (CAS No. 897458-04-7) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development and exploration. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.